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Compound of Interest

Compound Name: PI-103

Cat. No.: B1684136 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent chemical compounds like PI-103 is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

PI-103 is a potent inhibitor of PI3K and mTOR pathways, and as such, should be handled with

care. The following procedures are based on the safety data sheets (SDS) provided by

chemical suppliers.

Hazard Identification and Personal Protective
Equipment (PPE)
According to safety data sheets, PI-103 is classified as hazardous. It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1] Therefore, a

comprehensive approach to personal protective equipment is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Specific PPE Required
Justification & Best
Practices

Hand
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.[1] Always inspect

gloves for tears or holes before

use and wash hands

thoroughly after handling.

Eye/Face
Safety glasses with side

shields or goggles

To protect against splashes

and airborne particles that can

cause serious eye irritation.[1]

A face shield may be

necessary when handling

larger quantities or if there is a

splash risk.

Body Laboratory coat

To protect skin and clothing

from contamination.[1] Ensure

the lab coat is fully buttoned.

Respiratory
Use in a well-ventilated area or

under a fume hood.

To prevent inhalation of dust or

aerosols which may cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol minimizes exposure and ensures the integrity of the

experiment.

Experimental Workflow for Handling PI-103
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Experimental Workflow: Safe Handling of PI-103

Preparation Solution Preparation Experimentation Cleanup & Disposal

Don Appropriate PPE Prepare work area in fume hood Weigh PI-103 solid Add solvent (e.g., DMSO) Vortex/sonicate to dissolve Perform experiment with PI-103 solution Decontaminate surfaces Dispose of waste Doff PPE Wash hands thoroughly

PI-103 Waste Disposal Pathway

Waste Generated

Waste Type?

Solid Waste
(e.g., contaminated tips, tubes)

Solid

Liquid Waste
(e.g., unused solution)

Liquid

Sharps Waste
(e.g., needles)

Sharps

Dispose in labeled
hazardous solid waste container

Dispose in labeled
hazardous liquid waste container

Dispose in designated
sharps container

Follow Institutional
Waste Pickup Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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